Cas no 1207634-74-9 (2-Bromo-N-(cyclopropylmethyl)acetamide)
2-Bromo-N-(cyclopropylmethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-(cyclopropylmethyl)Acetamide
- NE28857
- 2-Bromo-N-(cyclopropylmethyl)acetamide
-
- Inchi: 1S/C6H10BrNO/c7-3-6(9)8-4-5-1-2-5/h5H,1-4H2,(H,8,9)
- InChI Key: QTZLOEUBCGORHK-UHFFFAOYSA-N
- SMILES: BrCC(NCC1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 112
- XLogP3: 0.7
- Topological Polar Surface Area: 29.1
2-Bromo-N-(cyclopropylmethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B247815-10mg |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B247815-50mg |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B247815-100mg |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-116186-0.05g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 0.05g |
$149.0 | 2023-06-08 | |
| Enamine | EN300-116186-0.1g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 0.1g |
$221.0 | 2023-06-08 | |
| Enamine | EN300-116186-0.25g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 0.25g |
$315.0 | 2023-06-08 | |
| Enamine | EN300-116186-0.5g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 0.5g |
$501.0 | 2023-06-08 | |
| Enamine | EN300-116186-1.0g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 1g |
$642.0 | 2023-06-08 | |
| Enamine | EN300-116186-2.5g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 2.5g |
$1260.0 | 2023-06-08 | |
| Enamine | EN300-116186-5.0g |
2-bromo-N-(cyclopropylmethyl)acetamide |
1207634-74-9 | 95% | 5g |
$1862.0 | 2023-06-08 |
2-Bromo-N-(cyclopropylmethyl)acetamide Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Bromo-N-(cyclopropylmethyl)acetamide
Comprehensive Overview of 2-Bromo-N-(cyclopropylmethyl)acetamide (CAS No. 1207634-74-9): Properties, Applications, and Industry Insights
2-Bromo-N-(cyclopropylmethyl)acetamide (CAS No. 1207634-74-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This brominated acetamide derivative features a cyclopropylmethyl group, which contributes to its reactivity and potential applications in synthetic chemistry. Researchers are increasingly exploring its role as a versatile building block for constructing complex molecules, particularly in drug discovery programs targeting selective enzyme modulation.
The compound's 2-bromoacetamide moiety serves as an electrophilic center, enabling nucleophilic substitution reactions that are valuable for creating carbon-nitrogen and carbon-sulfur bonds. This characteristic makes 2-Bromo-N-(cyclopropylmethyl)acetamide particularly useful in medicinal chemistry, where researchers frequently search for "cyclopropyl-containing drug candidates" or "bromoacetamide synthetic applications." Recent literature highlights its potential in developing kinase inhibitors and GPCR modulators, addressing current pharmaceutical industry demands for more selective therapeutic agents.
From a structural perspective, the cyclopropyl ring in 2-Bromo-N-(cyclopropylmethyl)acetamide introduces interesting steric and electronic effects that influence molecular conformation and binding interactions. Computational chemistry studies often reference similar structures when investigating "three-membered ring bioactive compounds" or "strained ring pharmacophores." The compound's molecular weight of 206.07 g/mol and balanced lipophilicity make it suitable for various formulation studies, particularly in optimizing drug-like properties during lead optimization phases.
Analytical characterization of CAS 1207634-74-9 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography when crystalline forms are obtainable. Quality control protocols emphasize monitoring the bromoacetamide functionality's stability, as this reactive group is crucial for the compound's utility in subsequent synthetic transformations. Recent method development publications discuss "HPLC analysis of bromoacetamides" and "stability studies of cyclopropyl derivatives," reflecting growing industry interest in robust analytical methods for such intermediates.
In material science applications, researchers have explored 2-Bromo-N-(cyclopropylmethyl)acetamide as a potential monomer or crosslinking agent for specialty polymers. The compound's ability to participate in polymerization reactions through its reactive bromine center has prompted investigations into novel polymeric materials with tailored properties. Patent literature reveals increasing activity around "cyclopropyl-functionalized polymers" and "bromoacetamide-containing materials," particularly for advanced coating technologies and controlled-release systems.
Safety considerations for handling 2-Bromo-N-(cyclopropylmethyl)acetamide follow standard laboratory protocols for reactive bromo compounds. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. The scientific community continues to develop "greener alternatives to bromoacetamide reactions" and "safer handling methods for reactive intermediates," reflecting broader trends toward sustainable chemistry practices.
The commercial availability of CAS 1207634-74-9 has expanded in recent years to meet growing demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in research quantities with certificates of analysis, addressing common purchaser queries about "2-Bromo-N-(cyclopropylmethyl)acetamide purity specifications" and "reliable sources of specialty bromo compounds." Storage recommendations generally suggest cool, dry conditions with protection from light to maintain stability.
Future research directions for 2-Bromo-N-(cyclopropylmethyl)acetamide may explore its potential in click chemistry applications or as a precursor for radio-labeled compounds in diagnostic imaging. The unique combination of its cyclopropyl group and bromoacetamide functionality presents opportunities for creating novel molecular probes and tracer compounds. These developments align with current scientific trends investigating "multifunctional synthetic building blocks" and "versatile intermediates for drug discovery."
Regulatory aspects concerning 1207634-74-9 vary by jurisdiction but generally follow guidelines for laboratory chemicals rather than controlled substances. Researchers should consult local regulations regarding transportation, storage, and disposal, particularly when considering "brominated compound waste management" or "international shipping of research chemicals." Proper documentation and safety data sheets are essential for compliance with global chemical management systems.
In conclusion, 2-Bromo-N-(cyclopropylmethyl)acetamide represents an important tool for modern synthetic chemistry with diverse applications across multiple scientific disciplines. Its combination of reactive functionality and structural features continues to inspire innovative research approaches, particularly in addressing current challenges in medicinal chemistry and materials science. As the compound's potential becomes more fully realized, we anticipate growing interest in "cyclopropylmethyl acetamide derivatives" and "specialty bromoacetamide applications" across the scientific community.
1207634-74-9 (2-Bromo-N-(cyclopropylmethyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)